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Compound of Interest

Compound Name: ML 297

Cat. No.: B15586135

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock solutions of
ML297, a selective G-protein-activated inwardly rectifying potassium (GIRK) 1/2 channel
activator.[1] Adherence to these guidelines is crucial for ensuring the accuracy and
reproducibility of experimental results in both in vitro and in vivo studies.

Introduction to ML297

ML297 is a potent and selective activator of the GIRK1/2 potassium channel, with an EC50 of
approximately 0.16 pM.[1] It has demonstrated efficacy in animal models of epilepsy,
highlighting its potential as a therapeutic agent.[2][3] Due to its hydrophobic nature, careful
consideration of the appropriate solvent and storage conditions is necessary to maintain its
stability and activity.

ML297 Chemical and Physical Properties

A summary of the key chemical and physical properties of ML297 is presented in Table 1. This
information is essential for accurate molarity calculations and understanding the compound's
behavior in solution.
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Property Value Reference
Molecular Weight 328.32 g/mol
Formula C17H14F2N4O
Appearance White to off-white solid [1]
Purity >98% (HPLC)
CAS Number 1443246-62-5
Solubility of ML297

The solubility of ML297 in common laboratory solvents is critical for the preparation of
concentrated stock solutions. Table 2 provides a summary of its solubility.

Solvent Maximum Concentration Reference
Dimethyl Sulfoxide (DMSO) 100 mM (32.83 mg/mL)

Ethanol 50 mM (16.42 mg/mL)

Water Insoluble [4]

Note: For consistent results, it is recommended to use fresh, anhydrous DMSO, as moisture
can reduce the solubility of ML297.[4]

Experimental Protocols
Preparation of a 100 mM ML297 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of ML297 in
DMSO, suitable for further dilution in aqueous buffers for in vitro assays.

Materials:
e ML297 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/ml-297.html
https://www.selleckchem.com/products/ml297.html
https://www.selleckchem.com/products/ml297.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e \ortex mixer

o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

Procedure:

e Weighing ML297: Accurately weigh the desired amount of ML297 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh 32.83
mg of ML297.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
ML297 powder. For the example above, add 1 mL of DMSO.

» Dissolution: Vortex the solution until the ML297 is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[1][5]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[1][4] Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[1]
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ML297 Stock Solution Preparation Workflow
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ML297 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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